Cas no 2613299-73-1 ((1R,3r,5S)-3-(trifluoromethyl)bicyclo3.1.0hexan-3-amine)

• Product Name: (1R,3r,5S)-3-(trifluoromethyl)bicyclo3.1.0hexan-3-amine
• CAS No: 2613299-73-1
• MF: C₇H₁₀F₃N
• MW: 165.156212329865
• MDL: MFCD33032013
• CID: 5663021
• PubChem ID: 155943634
• Update Time: 2025-06-09

(1R,3r,5S)-3-(trifluoromethyl)bicyclo3.1.0hexan-3-amine Chemical and Physical Properties

Names and Identifiers

• 2613299-73-1
• EN300-27737055
• (1R,3r,5S)-3-(trifluoromethyl)bicyclo[3.1.0]hexan-3-amine
• (1R,3r,5S)-3-(trifluoromethyl)bicyclo3.1.0hexan-3-amine

• MDL： MFCD33032013
• Inchi： 1S/C7H10F3N/c8-7(9,10)6(11)2-4-1-5(4)3-6/h4-5H,1-3,11H2/t4-,5+,6?
• InChI Key： FZHWJQZEMFAKNT-XEAPYIEGSA-N
• SMILES： FC(C1(C[C@H]2C[C@H]2C1)N)(F)F

Computed Properties

• Exact Mass: 165.07653381g/mol
• Monoisotopic Mass: 165.07653381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 26Ų

Additional information on (1R,3r,5S)-3-(trifluoromethyl)bicyclo3.1.0hexan-3-amine

Chemical Profile of (1R,3r,5S)-3-(trifluoromethyl)bicyclo3.1.0hexan-3-amine (CAS No: 2613299-73-1)

The compound (1R,3r,5S)-3-(trifluoromethyl)bicyclo3.1.0hexan-3-amine, identified by its CAS number 2613299-73-1, represents a significant advancement in the field of pharmaceutical chemistry. This bicyclic amine derivative features a trifluoromethyl substituent, which is well-known for its ability to enhance metabolic stability and binding affinity in drug candidates. The unique structural framework of this molecule, characterized by its bicyclic scaffold and specific stereochemistry, positions it as a promising candidate for further exploration in medicinal chemistry.

In recent years, the pharmaceutical industry has witnessed a surge in the development of compounds incorporating fluorine atoms, particularly trifluoromethyl groups, due to their remarkable influence on physicochemical properties such as lipophilicity, solubility, and metabolic resistance. The presence of the trifluoromethyl group in (1R,3r,5S)-3-(trifluoromethyl)bicyclo3.1.0hexan-3-amine is particularly noteworthy, as it can significantly modulate the pharmacokinetic profile of the compound. This modification often leads to improved pharmacological activity and prolonged half-life, making it an attractive feature for drug design.

The stereochemistry of this compound, defined by the (1R,3r,5S) configuration, is another critical aspect that contributes to its potential therapeutic applications. The precise arrangement of substituents around the cyclic structure can influence both the electronic and steric properties of the molecule. Such stereochemical control is essential for achieving optimal biological activity and minimizing off-target effects. The synthesis of such complex stereocenters requires meticulous planning and execution, often involving advanced synthetic methodologies that have seen significant advancements in recent years.

Current research in the field of medicinal chemistry increasingly emphasizes the importance of understanding the relationship between molecular structure and biological activity. Computational modeling and high-throughput screening techniques have become indispensable tools in identifying novel lead compounds with desired pharmacological properties. The compound (1R,3r,5S)-3-(trifluoromethyl)bicyclo3.1.0hexan-3-amine exemplifies this trend, as its structural features align well with many pharmacophoric patterns that have shown promise in preclinical studies.

One particularly exciting area of research involves the exploration of bicyclic amine derivatives as potential therapeutics for neurological disorders. The rigid cyclic structure can mimic natural bioactive scaffolds found in bioactive peptides and proteins, while the introduction of functional groups like amines provides opportunities for further chemical modification to enhance binding affinity and selectivity. The trifluoromethyl group also adds an additional layer of complexity that can be exploited to fine-tune pharmacological properties.

Furthermore, the growing interest in fluorinated compounds extends beyond their role as simple structural modifications; they are now being recognized as key functional groups that can impart unique biological activities. For instance, trifluoromethylated amines have been reported to exhibit potent inhibitory effects on various enzymes and receptors relevant to human health. This has spurred a wave of innovation in designing new molecules that incorporate these motifs to develop more effective treatments for a range of diseases.

In terms of synthetic approaches, the preparation of complex bicyclic amine derivatives like (1R,3r,5S)-3-(trifluoromethyl)bicyclo3.1.0hexan-3-amine often involves multi-step reactions that require careful optimization to achieve high yields and enantiopurity. Recent advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing reliance on hazardous reagents and minimizing waste generation. These improvements not only enhance the scalability of production but also align with broader efforts to promote green chemistry principles.

The potential applications of this compound are vast and span multiple therapeutic areas. Its structural features make it a versatile building block for designing novel drug candidates targeting various biological pathways. For instance, analogs with similar scaffolds have been investigated for their potential antiviral and anti-inflammatory properties. The trifluoromethyl group's ability to modulate metabolic stability suggests that derivatives of this compound could exhibit improved bioavailability compared to non-fluorinated analogs.

As research continues to uncover new therapeutic targets and mechanisms of action, compounds like (1R,3r,5S)-3-(trifluoromethyl)bicyclo3.1.0hexan-3-amine will play an increasingly important role in drug discovery pipelines. Their unique structural features offer a rich palette for medicinal chemists to explore innovative synthetic strategies aimed at developing next-generation therapeutics with enhanced efficacy and safety profiles.